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Compound of Interest |

Compound Name: 2-Chloro-3-hydroxybenzaldehyde
CAS No.: 56962-10-8
Cat. No.: B1361139

Get Quote

2-Chloro-3-hydroxybenzaldehyde is more than a mere chemical compound,; it is a versatile
and strategic synthetic intermediate pivotal in the landscape of organic synthesis and medicinal
chemistry. Its significance stems from the unique arrangement of three distinct functional
groups on a benzene scaffold: a reactive aldehyde, an acidic hydroxyl group, and an electron-
withdrawing chloro substituent.[1] This trifecta of functionality allows chemists to employ it as a
foundational building block for a diverse array of more complex molecules, including
pharmacologically active agents and novel materials.[1]

The strategic placement of the chloro and hydroxyl groups critically influences the electronic
environment of the aromatic ring and the reactivity of the aldehyde. This interplay is
fundamental to its utility, enabling regioselective modifications and serving as a linchpin in the
synthesis of heterocyclic compounds, Schiff bases, and chalcones known for their broad
therapeutic potential.[1] This guide provides an in-depth exploration of its core physicochemical
properties, reactivity, and the experimental methodologies essential for its accurate
characterization, offering field-proven insights for professionals in drug discovery and chemical
research.
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Part 1: Core Physicochemical Characteristics

A comprehensive understanding of a compound's physical and chemical properties is the

bedrock of its application in research and development. These parameters dictate storage

conditions, solvent selection, reaction kinetics, and potential biological interactions.

Summary of Key Properties

The fundamental properties of 2-Chloro-3-hydroxybenzaldehyde are summarized below for

quick reference. These values are critical for laboratory handling, reaction setup, and analytical

characterization.

Property Value Source(s)
IUPAC Name 2-ehloro-3- [2]
hydroxybenzaldehyde

CAS Number 56962-10-8 [1][3]
Molecular Formula C7HsCIO2 [1][2]
Molecular Weight 156.56 g/mol [1112]
Appearance Off-white to faint orange solid [4]

Melting Point 139-143 °C [3][4]

Boiling Point (Predicted)

245.0+£20.0 °C

[4]

Density (Predicted)

1.404 £ 0.06 g/cm3

[4]

pKa (Predicted) 7.77£0.10 [4]

SMILES C1=CC(=C(C(=C1)0O)Cl)C=0 [1][2]
SEEAPLJEIJXFFU-

InChIKey [1][3]

UHFFFAOYSA-N

Structural Influence on Reactivity

The chemical behavior of 2-Chloro-3-hydroxybenzaldehyde is a direct consequence of its

molecular architecture. The interplay between its functional groups is key:
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o Aldehyde Group (-CHO): As a primary site for nucleophilic attack, this group is readily
involved in oxidation, reduction, and condensation reactions.[1]

o Hydroxyl Group (-OH): This group is an activating, ortho, para-director in electrophilic
aromatic substitution. Crucially, it can form an intramolecular hydrogen bond with the

aldehyde's carbonyl oxygen, which helps stabilize the molecule's planar conformation.[1]

e Chloro Group (-CI): The chlorine atom is electron-withdrawing via induction, influencing the

acidity of the hydroxyl group and the reactivity of the aromatic ring.[1]
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Caption: Key reaction pathways starting from 2-Chloro-3-hydroxybenzaldehyde.

Part 4: Applications in Drug Discovery

The true value of 2-Chloro-3-hydroxybenzaldehyde for drug development professionals lies

in its role as a scaffold for generating libraries of diverse compounds for biological screening.

[1]
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Potential Therapeutic

Derivative Class Synthetic Precursor(s) L
Application
2-Chloro-3- _ . .
_ Antimicrobial, Anticancer
Schiff Bases hydroxybenzaldehyde +
, . [1]
Primary Amines
2-Chloro-3-
Anti-inflammatory, Antioxidant
Chalcones hydroxybenzaldehyde + o
Acetophenones

| Heterocycles | Derivatives of 2-Chloro-3-hydroxybenzaldehyde | Antimalarial, Antibacterial,
Antiviral [1][5]|

The development pipeline leverages this versatility. A library of derivatives is first synthesized,
followed by high-throughput screening to identify hits with promising biological activity. Further
mechanistic studies are then required to understand how these molecules exert their
therapeutic effects at a cellular level, a crucial step for advancing them into effective drug
candidates. [1]

Derivative Library
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Preclinical
Development

Hit Identification
& Lead Optimization

High-Throughput
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Caption: Workflow from core compound to drug development pipeline.

Part 5: Safety, Handling, and Storage

Adherence to safety protocols is non-negotiable when working with any chemical intermediate.
2-Chloro-3-hydroxybenzaldehyde is classified as hazardous, and proper precautions must be
taken.

Hazard Identification
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e GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H318
(Causes serious eye damage), H335 (May cause respiratory irritation), H400 (Very toxic to
aquatic life). [2][3]* Signal Word: Danger [3]

Handling and Personal Protective Equipment (PPE)

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid generating
and inhaling dust. [6][7]* Avoid contact with skin, eyes, and clothing. [7]* Mandatory PPE:
Wear appropriate protective gloves, safety glasses or goggles, and a lab coat. A dust mask
(e.g., N95) is recommended when handling the solid. [3][6]* Wash hands thoroughly after
handling. [6]

Storage and Disposal

o Storage: Store in a cool, dry, dark place in a tightly sealed container. [4][7]Keep away from
incompatible materials such as strong oxidizing agents.

» Disposal: Dispose of contents and container to an authorized hazardous waste collection
point in accordance with local, state, and federal regulations. [6]

Part 6: Essential Experimental Protocols

The following protocols describe standard, self-validating methodologies for characterizing key
properties of 2-Chloro-3-hydroxybenzaldehyde in a research setting.

Protocol 1: Melting Point Determination (Capillary
Method)

Causality: The melting point is a fundamental physical property used to assess the purity of a
crystalline solid. A sharp melting range close to the literature value indicates high purity,
whereas a broad and depressed range suggests the presence of impurities.

Methodology:

o Sample Preparation: Finely crush a small amount of the solid 2-Chloro-3-
hydroxybenzaldehyde on a clean, dry watch glass.
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Capillary Loading: Tap the open end of a capillary tube into the powder to pack a small
amount (2-3 mm height) of the sample into the sealed end.

Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point
apparatus.

Heating: Begin heating at a rapid rate until the temperature is ~15-20 °C below the expected
melting point (139-143 °C).

Data Acquisition: Decrease the heating rate to 1-2 °C per minute. Record the temperature at
which the first liquid appears (T1) and the temperature at which the entire sample becomes a
clear liquid (Tz2). The melting range is Tz - Ta.

Validation: A sharp range (e.g., < 2 °C) within the literature values validates the sample's
purity.
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Caption: Workflow for determining melting point via the capillary method.

Protocol 2: Qualitative Solubility Assessment

Causality: Understanding a compound's solubility is critical for choosing appropriate solvents
for reactions, purification (recrystallization), and analytical techniques like NMR or HPLC.

Methodology:

e Solvent Selection: Prepare a set of labeled test tubes containing 1 mL each of various
solvents (e.g., water, ethanol, acetone, dichloromethane, hexane).

o Sample Addition: Add a small, consistent amount (e.g., ~10 mg) of 2-Chloro-3-
hydroxybenzaldehyde to each test tube.
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o Observation: Vigorously agitate (vortex) each tube for 30 seconds. Observe and record
whether the solid dissolves completely, partially, or not at all at room temperature.

e Heating (Optional): Gently warm the tubes that showed partial or no solubility to observe any
change. Note if the compound dissolves upon heating and if it precipitates upon cooling.

 Classification: Classify the compound's solubility in each solvent as "soluble,” "sparingly
soluble,” or "insoluble.” This system self-validates by comparing solubility across a polarity
spectrum.

Protocol 3: Purity Assessment by Thin-Layer
Chromatography (TLC)

Causality: TLC is a rapid, inexpensive technique to assess the purity of a sample by separating
its components. A pure sample should ideally yield a single spot.

Methodology:

¢ Solvent System Selection: Based on solubility tests, choose a mobile phase (eluent),
typically a mixture of a polar and a non-polar solvent (e.g., 3:1 Hexane:Ethyl Acetate). The
goal is to achieve a retention factor (Rf) of ~0.3-0.5 for the main spot.

e Sample Preparation: Dissolve a small amount of 2-Chloro-3-hydroxybenzaldehyde in a
suitable volatile solvent (e.g., dichloromethane).

e Spotting: Use a capillary tube to spot a small amount of the solution onto the baseline of a
TLC plate (silica gel).

e Development: Place the TLC plate in a developing chamber containing the chosen eluent.
Ensure the solvent level is below the baseline. Allow the solvent front to travel up the plate
until it is ~1 cm from the top.

» Visualization: Remove the plate and immediately mark the solvent front. Visualize the spots
under a UV lamp (254 nm). Circle any visible spots.

e Analysis: A single spot indicates a likely pure sample. Multiple spots suggest the presence of
impurities. Calculate the Rf value (distance traveled by spot / distance traveled by solvent
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front) for validation against a standard or for future reference.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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